Cas no 82907-02-6 (Benzene, 1-(trifluoroethenyl)-3-(trifluoromethyl)-)

• Product Name: Benzene, 1-(trifluoroethenyl)-3-(trifluoromethyl)-
• CAS No: 82907-02-6
• MF: C₉H₄F₆
• MW: 226.118483543396
• CID: 679973
• PubChem ID: 15584104
• Update Time: 2025-04-19

Benzene, 1-(trifluoroethenyl)-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(trifluoroethenyl)-3-(trifluoromethyl)-
• 1-(1,2,2-trifluoroethenyl)-3-(trifluoromethyl)benzene
• 82907-02-6
• DTXSID70574900
• 1-(Trifluoroethenyl)-3-(trifluoromethyl)benzene
• SCHEMBL7594270

• Inchi： 1S/C9H4F6/c10-7(8(11)12)5-2-1-3-6(4-5)9(13,14)15/h1-4H
• InChI Key： CWCOPPSWRLHCHT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(/C(=C(\F)/F)/F)C=1)(F)F

Computed Properties

• Exact Mass: 226.02171910g/mol
• Monoisotopic Mass: 226.02171910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes